BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Navigating the Chemistry of a
Novel Quinoline Intermediate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

6-Bromo-2-ethoxy-4-
Compound Name:

methylquinoline
CAS No.: 1187385-61-0
Cat. No.: B1373296

Get Quote

6-Bromo-2-ethoxy-4-methylquinoline is a substituted quinoline derivative, a class of
heterocyclic compounds central to the development of numerous pharmacologically active
agents.[1] While specific literature on this exact molecule is sparse, its structural architecture—
featuring a bromo-substituted quinoline core—suggests its utility as a versatile intermediate in
synthetic chemistry and drug discovery programs.[2][3] The quinoline scaffold is known for its
broad biological activities, and functionalized analogs like this are key building blocks for new
chemical entities.

The presence of the brominated quinoline ring system necessitates a robust and informed
approach to laboratory safety. The toxicological profile of related bromo-quinolines and
quinoline itself indicates potential for significant health hazards.[4][5] This guide provides a
comprehensive framework for the safe handling, storage, and disposal of 6-Bromo-2-ethoxy-
4-methylquinoline, grounded in the established safety profiles of its structural analogs. It is
designed for researchers and drug development professionals who will be handling this or
similar compounds.
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Hazard Identification and Risk Assessment: An
Analog-Based Approach

As no specific Material Safety Data Sheet (MSDS) is currently available for 6-Bromo-2-ethoxy-
4-methylquinoline, a comprehensive risk assessment has been formulated based on
aggregated data from closely related structural analogs. The primary hazards are consistently
identified across various bromo-quinoline derivatives.[4][6][7]

Inferred GHS Classification

The following Globally Harmonized System (GHS) classifications are inferred from compounds
such as 6-Bromoquinoline, 6-Bromo-2-methylquinoline, and 6-Bromo-4-methylquinoline.[4][7]

[8]

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[6]

Acute Toxicity, Oral Category 4
[718]

H315: Causes skin irritation[4]
[61[71[8]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2 S
irritation[4][6][7]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[4][7][8]

Signal Word:Warning[4][6]

Toxicological Profile Summary

o Acute Effects: The primary routes of exposure are inhalation, skin contact, eye contact, and
ingestion. The compound is presumed to be harmful if swallowed, inhaled, or absorbed
through the skin.[6]

¢ Inhalation: Vapors or dusts may cause respiratory tract irritation.[4][7] Symptoms can include
coughing and shortness of breath.
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Skin Contact: Causes skin irritation, characterized by redness and pain.[4][6] Prolonged
contact may lead to more severe effects.

Eye Contact: Causes serious eye irritation.[4][6] Direct contact can result in pain, redness,
and potential damage if not promptly addressed.

Ingestion: Harmful if swallowed.[6][7] May cause gastrointestinal irritation.

Physicochemical and Reactivity Hazards

Reactivity: The compound is incompatible with strong oxidizing agents.[4] Hazardous
decomposition products under fire conditions include carbon oxides (CO, CO2), nitrogen
oxides (NOXx), and hydrogen bromide gas.[4]

Flammability: While quinoline itself is a combustible liquid, substituted solid derivatives
generally have a higher flash point and are not considered significant fire risks under
standard laboratory conditions.[4][9] However, containers may burn if exposed to fire.[10]

Engineering Controls and Personal Protective
Equipment (PPE): A System of Proactive Protection

A multi-layered approach to exposure control is mandatory. The causality behind these

recommendations is to minimize any potential contact with the compound.

Primary Engineering Control (Ventilation): All handling of 6-Bromo-2-ethoxy-4-
methylquinoline, including weighing, transfers, and reaction setup, must be performed
inside a certified chemical fume hood.[5][11] This is the most critical step in preventing
inhalation of dusts or vapors.

Personal Protective Equipment (PPE) Ensemble:

o Eye and Face Protection: Chemical safety goggles with side shields or a full-face shield
are required.[12][13] Standard safety glasses are insufficient as they do not protect against
splashes.

o Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn.[13][14]
Gloves should be inspected for integrity before each use and removed using the proper
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technique to avoid skin contact.[14] Dispose of contaminated gloves immediately.

o Skin and Body Protection: A laboratory coat is mandatory.[11] For larger quantities or tasks
with a higher risk of spillage, a chemically resistant apron should be worn over the lab
coat.

o Respiratory Protection: If for any reason work must be conducted outside of a fume hood
(e.g., large-scale transfer), a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates is required.[13]

Standard Operating Procedures (SOPs): Ensuring
Methodical Safety

Adherence to validated protocols is the cornerstone of laboratory safety. These procedures are
designed to be self-validating by minimizing risk at each step.

Protocol for Weighing and Handling

e Preparation: Don the complete PPE ensemble (safety goggles, nitrile gloves, lab coat).

o Work Area: Ensure the chemical fume hood sash is at the appropriate working height. Place
all necessary equipment (spatulas, weigh boats, containers) inside the hood before
introducing the compound.

 Aliquotting: Carefully transfer the required amount of the solid compound from the stock
bottle to a tared weigh boat or container. Use a spatula for the transfer. Avoid any actions
that could generate dust.

o Closure: Securely cap the stock bottle immediately after use.

o Cleanup: Wipe down the spatula and any surfaces inside the fume hood with a solvent-
dampened cloth (e.g., ethanol or isopropanol). Place the used cloth in a designated solid
hazardous waste container.

+ Hand Hygiene: After completing the task and removing gloves, wash hands thoroughly with
soap and water.[14]
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Protocol for Storage

o Container: Store the compound in a tightly sealed, clearly labeled container.[4][6]

e Location: Keep the container in a cool, dry, and well-ventilated area, away from direct
sunlight and incompatible materials like strong oxidizing agents.[6][15]

e Access: Store in a locked cabinet or area with restricted access to authorized personnel only.

[4]16]

Protocol for Waste Disposal

o Classification: All waste containing 6-Bromo-2-ethoxy-4-methylquinoline, including empty
containers, contaminated gloves, and cleanup materials, must be treated as hazardous
waste.[4][9]

e Containment:

o Solid Waste: Place contaminated solids (gloves, weigh paper, etc.) in a designated,
sealed, and labeled hazardous waste container.[9]

o Liquid Waste: Collect solutions containing the compound in a labeled, sealed hazardous
waste container. Do not pour down the drain.[5]

» Disposal: Dispose of all waste through an approved environmental health and safety
program, following all local and national regulations.[4][16]

Emergency Procedures: A Validated Response Plan

Immediate and correct response to an emergency is critical. All laboratory personnel must be
familiar with these procedures and the location of safety equipment.

Spill Response

In the event of a spill, follow the workflow below. The primary objective is to contain the spill
and decontaminate the area without exposing personnel.
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Caption: Workflow for responding to a chemical spill.
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Detailed Spill Cleanup Steps (Minor Spill):

Ensure the area is well-ventilated (fume hood).[9]
Cover the spill with an inert absorbent material like vermiculite, dry sand, or earth.[9]

Carefully sweep or scoop the absorbed material into a labeled, sealed container for
hazardous waste disposal.[15]

Clean the spill area with a cloth dampened with a suitable solvent, and place the cloth in the
hazardous waste container.

Wash the area with soap and water.

First Aid Measures

Inhalation: Immediately move the affected person to fresh air. If they feel unwell or have
difficulty breathing, call a poison center or doctor.[4][6]

Skin Contact: Take off contaminated clothing immediately. Wash the affected skin area with
plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical
attention.[4][12]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes, holding
the eyelids open.[4][6] Remove contact lenses if present and easy to do. Continue rinsing for
at least 15 minutes. Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Call a poison center or
doctor if the person feels unwell.[6]

Physicochemical Data for Safety Assessment

The following table summarizes key physical and chemical properties, with some values

estimated based on the core structure and common analogs.
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Property Value Source/Rationale
Molecular Formula C12H12BrNO (Calculated)
Molecular Weight 266.13 g/mol (Calculated)

Based on similar substituted

Physical State Solid (Predicted) o

quinolines[12]
Flash Point >110°C/> 230 °F (Predicted) Based on 6-Bromoquinoline[4]
Incompatible Materials Strong oxidizing agents [4]

. CO, C0O2, NOx, Hydrogen
Hazardous Decomposition _ [4]
bromide

Conclusion

While 6-Bromo-2-ethoxy-4-methylquinoline represents a potentially valuable tool in
medicinal chemistry, its safe use is paramount. The hazards associated with its bromo-
guinoline core—skin, eye, and respiratory irritation, along with acute toxicity—demand strict
adherence to the protocols outlined in this guide. By implementing robust engineering controls,
consistently using appropriate PPE, following methodical SOPs, and being prepared for
emergencies, researchers can effectively mitigate the risks associated with this compound.
This disciplined, safety-first approach enables the confident exploration of its synthetic potential
while ensuring the well-being of laboratory personnel.

References

e PubChem. (n.d.). 6-Bromo-4-methylquinoline. National Center for Biotechnology Information.
[Link]

e Chemos GmbH & Co.KG. (2019). Safety Data Sheet: quinoline. [Link]

e Cakmak, O., et al. (2018). Activation of 6-bromoquinoline by nitration: synthesis of
morpholinyl and piperazinyl quinolines. Arkivoc, 2018(iii), 362-374. [Link]

e RIFM. (2025). RIFM fragrance ingredient safety assessment, 2-ethoxy-4-
(methoxymethyl)phenol. [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH54902&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1373296/docs?utm_src=pdf-body#introduction-navigating-the-chemistry-of-a-novel-quinoline-intermediate
https://pubchem.ncbi.nlm.nih.gov/compound/12475362
https://www.chemos.de/
https://www.semantic-scholar.org/
https://www.sciencedirect.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373296?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Quinoline.
[Link]

Wang, W., et al. (2022). Synthesis of 6-bromo-4-iodoquinoline. ResearchGate. [Link]
Carl ROTH. (2024). Safety data sheet. [Link]

Wang, W., et al. (2015). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press. [Link]
SciencelLab.com. (2010). Material Safety Data Sheet: Quinoline. [Link]

PubChem. (n.d.). 6-Bromo-2-methylquinoline. National Center for Biotechnology Information.
[Link]

Techno PharmChem. (n.d.). Quinoline for Synthesis Material Safety Data Sheet. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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